Cas no 2171789-63-0 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid
- 2171789-63-0
- EN300-1527577
- 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid
-
- Inchi: 1S/C28H34N2O5/c1-3-18(2)26(27(33)30-15-9-8-10-19(30)16-25(31)32)29-28(34)35-17-24-22-13-6-4-11-20(22)21-12-5-7-14-23(21)24/h4-7,11-14,18-19,24,26H,3,8-10,15-17H2,1-2H3,(H,29,34)(H,31,32)
- InChI Key: PTMBUTGIUYGCPX-UHFFFAOYSA-N
- SMILES: O=C(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O
Computed Properties
- Exact Mass: 478.24677219g/mol
- Monoisotopic Mass: 478.24677219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 736
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 95.9Ų
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1527577-0.05g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-0.1g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-0.25g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-0.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-1.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-2.5g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-5.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-10.0g |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1527577-50mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 50mg |
$647.0 | 2023-09-26 | ||
| Enamine | EN300-1527577-100mg |
2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]piperidin-2-yl}acetic acid |
2171789-63-0 | 100mg |
$678.0 | 2023-09-26 |
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid
Comprehensive Guide to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2171789-63-0)
2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid (CAS No. 2171789-63-0) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often referred to as an Fmoc-protected amino acid derivative, plays a crucial role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring a piperidine ring and an Fmoc-protecting group, makes it a valuable building block for creating complex peptides and bioactive molecules.
The Fmoc group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid is particularly significant in modern peptide chemistry. Researchers favor Fmoc-based strategies due to their mild deprotection conditions, which minimize side reactions. This compound is often employed in the synthesis of peptide therapeutics, drug discovery, and bioconjugation applications. Its stability under basic conditions and compatibility with various solvents make it a versatile reagent in organic synthesis.
Recent advancements in peptide-based drug development have increased the demand for high-quality Fmoc-protected amino acids like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid. The growing interest in targeted therapies and personalized medicine has further highlighted the importance of such specialized building blocks. Pharmaceutical companies and research institutions are actively exploring its potential in developing novel peptide inhibitors and receptor modulators.
The chemical properties of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid contribute to its widespread use. The piperidine moiety introduces conformational constraints that can enhance the biological activity of resulting peptides. Meanwhile, the carboxylic acid functionality allows for further derivatization, enabling the creation of diverse molecular architectures. These features make it particularly valuable in designing peptide-based drugs with improved stability and bioavailability.
In the context of green chemistry trends, researchers are exploring more sustainable methods for synthesizing and utilizing 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid. The development of environmentally friendly protecting groups and solvent-free peptide coupling methods has become a hot topic in organic synthesis. This compound's compatibility with emerging green chemistry protocols positions it as a future-proof reagent for pharmaceutical applications.
The storage and handling of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid require standard laboratory precautions. While not classified as hazardous, it should be stored in a cool, dry place, protected from light and moisture to maintain its stability. Proper storage ensures the compound retains its reactivity for peptide coupling reactions and other synthetic applications.
Analytical characterization of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods verify the compound's purity and structural integrity, which are critical for reproducible results in peptide synthesis. The increasing demand for high-purity peptide building blocks has driven improvements in analytical methodologies for compounds like this.
Looking ahead, the application of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid in peptide drug discovery is expected to expand. With the rising prevalence of chronic diseases and the need for more selective therapeutics, peptide-based approaches are gaining traction. This compound's unique structural features make it particularly suitable for developing next-generation peptide therapeutics with enhanced pharmacological properties.
The market for specialized peptide synthesis reagents like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid continues to grow, driven by increasing investment in biopharmaceutical research and development. Manufacturers are focusing on improving production processes to meet the demand for high-quality, consistent batches of this important building block. The compound's role in advancing precision medicine initiatives further underscores its significance in modern chemistry.
For researchers working with 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid, understanding its reactivity profile is essential. The compound participates in various amide bond formation reactions and can be incorporated into complex peptide sequences. Its stability characteristics and compatibility with common peptide synthesis protocols make it a reliable choice for both academic and industrial applications in medicinal chemistry.
2171789-63-0 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpiperidin-2-yl}acetic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)